Cas no 247564-64-3 (5,6,7-trifluoro-1H-indole)

• Product Name: 5,6,7-trifluoro-1H-indole
• CAS No: 247564-64-3
• MF: C₈H₄F₃N
• MW: 171.119272232056
• CID: 4642275
• PubChem ID: 21071569
• Update Time: 2025-07-18

5,6,7-trifluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5,6,7-trifluoro-1H-indole
• AT24676
• Z2755723992
• AKOS034018986
• 247564-64-3
• SCHEMBL2535930
• EN300-182798
• F2147-9864
• Z1871729048

• Inchi： 1S/C8H4F3N/c9-5-3-4-1-2-12-8(4)7(11)6(5)10/h1-3,12H
• InChI Key： QSMSVCBDSJEBFM-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC2C=CNC=21)F)F

Computed Properties

• Exact Mass: 171.02958362g/mol
• Monoisotopic Mass: 171.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5,6,7-trifluoro-1H-indole

Recent Advances in the Study of 5,6,7-Trifluoro-1H-Indole (CAS: 247564-64-3) in Chemical Biology and Pharmaceutical Research

The compound 5,6,7-trifluoro-1H-indole (CAS: 247564-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug discovery. The fluorinated indole scaffold is particularly noteworthy for its ability to modulate various biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthetic pathways for 5,6,7-trifluoro-1H-indole, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for enabling large-scale production, which is essential for preclinical and clinical studies. Additionally, the compound's stability under physiological conditions has been a subject of investigation, with findings suggesting its suitability for oral administration.

In terms of biological activity, 5,6,7-trifluoro-1H-indole has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported its high affinity for cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This suggests potential applications in the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs. Furthermore, preliminary in vitro assays have indicated its ability to cross the blood-brain barrier, opening avenues for research in neurodegenerative diseases.

The pharmacological potential of 5,6,7-trifluoro-1H-indole extends beyond inflammation. Recent work has explored its role as a building block for more complex molecules, such as kinase inhibitors. A 2024 study in ACS Chemical Biology highlighted its incorporation into a series of compounds targeting tyrosine kinases, showing promising results in cancer cell lines. The trifluoromethyl groups were found to enhance binding affinity and metabolic stability, underscoring the compound's versatility in drug design. These findings are particularly relevant given the growing demand for targeted therapies in oncology.

Despite these advancements, challenges remain in the clinical translation of 5,6,7-trifluoro-1H-indole-based therapeutics. Pharmacokinetic studies have revealed variable absorption rates depending on formulation, and further optimization is needed to ensure consistent bioavailability. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still pending. Future research directions may include the development of prodrug strategies to address these limitations and expand the compound's therapeutic window.

In conclusion, 5,6,7-trifluoro-1H-indole (CAS: 247564-64-3) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted biological activities and adaptable chemical structure position it as a valuable tool for medicinal chemists. As research progresses, this compound may pave the way for novel treatments in inflammation, oncology, and beyond, provided that current challenges in formulation and clinical development are adequately addressed.